Cas no 1806572-58-6 (6-Amino-2-(2-chloroacetyl)benzo[d]oxazole)

• Product Name: 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole
• CAS No: 1806572-58-6
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4816921
• Update Time: 2025-06-11

6-Amino-2-(2-chloroacetyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole

• Inchi： 1S/C9H7ClN2O2/c10-4-7(13)9-12-6-2-1-5(11)3-8(6)14-9/h1-3H,4,11H2
• InChI Key： XRRNNVQHGDIMIC-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC(=CC=2O1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole

Introduction to 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole (CAS No. 1806572-58-6)

6-Amino-2-(2-chloroacetyl)benzo[d]oxazole (CAS No. 1806572-58-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the benzo[d]oxazole family, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and chloroacetyl functional groups in its molecular structure endows it with enhanced reactivity and versatility, making it a valuable scaffold for drug discovery and development.

The benzo[d]oxazole core is a fused aromatic system consisting of a benzene ring and an oxygen-containing heterocycle, which contributes to the compound's stability and bioavailability. The amino group at the 6-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Additionally, the chloroacetyl group at the 2-position introduces a polar and reactive moiety that can interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzo[d]oxazole derivatives. These compounds have shown promise in preclinical studies as potential treatments for various diseases, including cancer, infectious diseases, and neurodegenerative disorders. The 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole molecule has been investigated for its ability to inhibit specific enzymatic pathways involved in tumor growth and metastasis. Its mechanism of action is thought to involve the disruption of key signaling cascades that promote cell proliferation and survival.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of targeted therapies. The combination of the amino group and chloroacetyl group allows for selective binding to biological targets while minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy and reducing adverse reactions. Furthermore, the benzo[d]oxazole scaffold is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are essential for clinical translation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole with various biological targets. Molecular docking studies have identified potential binding sites on proteins such as kinases and transcription factors, which are critical regulators of cellular processes. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the benzo[d]oxazole ring through cyclization reactions, followed by functionalization at the 6- and 2-positions using appropriate reagents. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

In conclusion, 6-Amino-2-(2-chloroacetyl)benzo[d]oxazole (CAS No. 1806572-58-6) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that more derivatives will be synthesized and evaluated for their pharmacological efficacy. The ongoing exploration of this compound underscores its significance in modern medicinal chemistry.